Cas no 2137094-07-4 (Acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester)

• Product Name: Acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester
• CAS No: 2137094-07-4
• MF: C₈H₁₂BrNO₃
• MW: 250.089781761169
• CID: 5255394
• Update Time: 2025-07-01

Acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester

• Inchi： 1S/C8H12BrNO3/c1-13-8(12)7(11)10-4-5-2-6(9)3-5/h5-6H,2-4H2,1H3,(H,10,11)/t5-,6-
• InChI Key： XCTRKLGLFIPIQN-IZLXSQMJSA-N
• SMILES： C(OC)(=O)C(NC[C@@H]1C[C@@H](Br)C1)=O

Additional information on Acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester

Acetic Acid, 2-[[(trans-3-Bromocyclobutyl)methyl]amino]-2-Oxo-, Methyl Ester

Acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester is a compound with the CAS number 2137094-07-4, which has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design and synthesis. This compound is characterized by its complex structure, which includes a methyl ester group, a trans-3-bromocyclobutyl moiety, and an amino oxo group, making it a versatile molecule for various chemical transformations.

The trans-3-bromocyclobutyl group in this compound is particularly noteworthy as it introduces a rigid and strained cyclobutane ring into the molecule, which can significantly influence its physical properties and reactivity. Recent studies have shown that such strained ring systems can enhance the bioavailability and pharmacokinetic profiles of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, the preparation of acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Researchers have employed various strategies, including organocatalytic asymmetric synthesis and transition metal-catalyzed cross-coupling reactions, to construct this molecule efficiently. These methods not only highlight the importance of stereochemical control but also demonstrate the versatility of modern synthetic techniques in constructing complex molecules.

The methyl ester group in this compound plays a crucial role in its chemical reactivity and biological activity. Ester groups are known to enhance solubility and stability in certain conditions, which is advantageous for drug delivery systems. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a valuable lead compound for developing therapeutic agents targeting chronic inflammatory diseases.

Moreover, the amino oxo group in the molecule provides a platform for further functionalization, enabling chemists to explore diverse substitution patterns and investigate their effects on biological activity. This feature underscores the importance of structural diversity in drug discovery and highlights the potential of this compound as a building block for more complex molecular architectures.

In conclusion, acetic acid, 2-[[(trans-3-bromocyclobutyl)methyl]amino]-2-oxo-, methyl ester represents a fascinating example of how structural complexity can be harnessed to create molecules with unique properties and applications in pharmaceutical research. As ongoing studies continue to unravel its full potential, this compound stands as a testament to the ingenuity and precision of modern chemical synthesis.